Cas no 2418712-33-9 (N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide)
N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z3687610757
- 2418712-33-9
- N-[(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]oxirane-2-carboxamide
- EN300-26689972
- N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide
-
- Inchi: 1S/C12H13NO5S/c14-12(10-6-17-10)13-5-8-7-19(15,16)11-4-2-1-3-9(11)18-8/h1-4,8,10H,5-7H2,(H,13,14)
- InChI Key: DLPOLGGLFTUWEW-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2OC(CNC(C2CO2)=O)C1)(=O)=O
Computed Properties
- Exact Mass: 283.05144369g/mol
- Monoisotopic Mass: 283.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 93.4Ų
N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26689972-1.0g |
N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]oxirane-2-carboxamide |
2418712-33-9 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26689972-1g |
N-[(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyl]oxirane-2-carboxamide |
2418712-33-9 | 90% | 1g |
$0.0 | 2023-09-11 |
N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide
Professional Introduction to N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide (CAS No. 2418712-33-9)
N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide, identified by its CAS number 2418712-33-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the benzoxathiin class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The unique arrangement of oxygen and sulfur atoms in its core scaffold imparts distinctive chemical properties that make it a valuable candidate for further investigation.
The benzoxathiin moiety, characterized by its 4,4-dioxo-2,3-dihydro substitution pattern, is a key feature that contributes to the compound's reactivity and functionality. This structural motif has been extensively studied for its role in various pharmacological mechanisms, including enzyme inhibition and antioxidant effects. Recent advancements in synthetic methodologies have enabled the efficient preparation of complex benzoxathiin derivatives, opening new avenues for drug discovery and development.
In the context of modern medicinal chemistry, N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide represents a promising scaffold for designing novel therapeutic agents. The presence of an oxirane (epoxide) group in the molecule introduces additional reactivity, allowing for further functionalization and derivatization. This feature is particularly advantageous for creating molecules with tailored biological activities.
Recent research has highlighted the potential of benzoxathiin derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated their efficacy in modulating inflammatory pathways and inhibiting key enzymes involved in metabolic disorders. The structural versatility of these compounds allows for the optimization of pharmacokinetic properties, such as solubility and bioavailability, which are critical factors in drug development.
The oxirane group in N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide offers a unique chemical handle for post-synthetic modifications. This functionality can be exploited to introduce various substituents that enhance binding affinity or target specificity. For example, nucleophilic addition reactions at the epoxide center can be used to incorporate amino or hydroxyl groups, leading to novel derivatives with enhanced biological activity.
From a synthetic perspective, the preparation of N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the benzoxathiin core and subsequent functionalization to introduce the methyloxirane moiety. These synthetic strategies highlight the importance of innovative methodologies in accessing complex heterocyclic structures.
The biological evaluation of this compound has revealed intriguing pharmacological profiles. In vitro studies have shown that it exhibits moderate activity against certain enzymatic targets relevant to human health conditions. Additionally, preliminary toxicology assessments indicate that it possesses acceptable safety margins at therapeutic doses. These findings underscore its potential as a lead compound for further development.
The integration of computational chemistry techniques has further accelerated the discovery process for compounds like N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide. Molecular modeling studies have provided valuable insights into its interactions with biological targets at the atomic level. These insights guide the design of optimized derivatives with improved binding affinities and selectivity.
The future direction of research on this compound will likely focus on expanding its chemical space through structural diversification. By modifying key functional groups or introducing new heterocyclic moieties, researchers aim to uncover additional biological activities and enhance its therapeutic potential. Collaborative efforts between synthetic chemists and biologists will be essential in realizing these goals.
In conclusion, N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide (CAS No. 2418712-33-9) is a structurally fascinating compound with significant pharmaceutical promise. Its unique heterocyclic core and functionalizable groups make it a valuable asset in drug discovery efforts. Continued investigation into its biological activities and synthetic modifications will likely yield novel therapeutic agents with broad applications in human health care.
2418712-33-9 (N-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)methyloxirane-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)